ISRADIPINE
ISRADIPINE
Isradipine is a dihydropyridine calcium channel blockers with antihypertensive and vasodilator activities. Isradipine blocks the calcium entry through the calcium ion channels of coronary and peripheral vascular smooth muscle, thereby dilating coronary arteries and peripheral arterioles. This increases oxygen delivery due to an increased blood flow and reduces oxygen requirements due to decrease in total peripheral resistance. (NCI05)
Isradipine is a second generation calcium channel blocker that is used to treat hypertension. Isradipine is associated with a low rate of serum enzyme elevations during therapy, but has not been linked convincingly to instances of clinically apparent liver injury.
Isradipine, also known as dynacirc or (+/-)-isradipine, belongs to the class of organic compounds known as benzoxadiazoles. These are organic compounds containing a benzene fused to an oxadiazole ring (a five-membered ring with two carbon atoms, one nitrogen atom, and one oxygen atom). Isradipine is a drug which is used for the management of mild to moderate essential hypertension. it may be used alone or concurrently with thiazide-type diuretics. Isradipine exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Isradipine has been detected in multiple biofluids, such as urine and blood. Within the cell, isradipine is primarily located in the membrane (predicted from logP). In humans, isradipine is involved in the isradipine action pathway.
Isradipine is a second generation calcium channel blocker that is used to treat hypertension. Isradipine is associated with a low rate of serum enzyme elevations during therapy, but has not been linked convincingly to instances of clinically apparent liver injury.
Isradipine, also known as dynacirc or (+/-)-isradipine, belongs to the class of organic compounds known as benzoxadiazoles. These are organic compounds containing a benzene fused to an oxadiazole ring (a five-membered ring with two carbon atoms, one nitrogen atom, and one oxygen atom). Isradipine is a drug which is used for the management of mild to moderate essential hypertension. it may be used alone or concurrently with thiazide-type diuretics. Isradipine exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Isradipine has been detected in multiple biofluids, such as urine and blood. Within the cell, isradipine is primarily located in the membrane (predicted from logP). In humans, isradipine is involved in the isradipine action pathway.
Brand Name:
Vulcanchem
CAS No.:
131970-21-3
VCID:
VC0148454
InChI:
InChI=1S/C19H21N3O5/c1-9(2)26-19(24)15-11(4)20-10(3)14(18(23)25-5)16(15)12-7-6-8-13-17(12)22-27-21-13/h6-9,16,20H,1-5H3
SMILES:
CC1=C(C(C(=C(N1)C)C(=O)OC(C)C)C2=CC=CC3=NON=C32)C(=O)OC
Molecular Formula:
C19H21N3O5
Molecular Weight:
371.4 g/mol
ISRADIPINE
CAS No.: 131970-21-3
Main Products
VCID: VC0148454
Molecular Formula: C19H21N3O5
Molecular Weight: 371.4 g/mol
| CAS No. | 131970-21-3 |
|---|---|
| Product Name | ISRADIPINE |
| Molecular Formula | C19H21N3O5 |
| Molecular Weight | 371.4 g/mol |
| IUPAC Name | 3-O-methyl 5-O-propan-2-yl 4-(2,1,3-benzoxadiazol-4-yl)-2,6-dimethyl-1,4-dihydropyridine-3,5-dicarboxylate |
| Standard InChI | InChI=1S/C19H21N3O5/c1-9(2)26-19(24)15-11(4)20-10(3)14(18(23)25-5)16(15)12-7-6-8-13-17(12)22-27-21-13/h6-9,16,20H,1-5H3 |
| Standard InChIKey | HMJIYCCIJYRONP-UHFFFAOYSA-N |
| SMILES | CC1=C(C(C(=C(N1)C)C(=O)OC(C)C)C2=CC=CC3=NON=C32)C(=O)OC |
| Canonical SMILES | CC1=C(C(C(=C(N1)C)C(=O)OC(C)C)C2=CC=CC3=NON=C32)C(=O)OC |
| Melting Point | 168-170 °C 168-170°C |
| Physical Description | Solid |
| Description | Isradipine is a dihydropyridine calcium channel blockers with antihypertensive and vasodilator activities. Isradipine blocks the calcium entry through the calcium ion channels of coronary and peripheral vascular smooth muscle, thereby dilating coronary arteries and peripheral arterioles. This increases oxygen delivery due to an increased blood flow and reduces oxygen requirements due to decrease in total peripheral resistance. (NCI05) Isradipine is a second generation calcium channel blocker that is used to treat hypertension. Isradipine is associated with a low rate of serum enzyme elevations during therapy, but has not been linked convincingly to instances of clinically apparent liver injury. Isradipine, also known as dynacirc or (+/-)-isradipine, belongs to the class of organic compounds known as benzoxadiazoles. These are organic compounds containing a benzene fused to an oxadiazole ring (a five-membered ring with two carbon atoms, one nitrogen atom, and one oxygen atom). Isradipine is a drug which is used for the management of mild to moderate essential hypertension. it may be used alone or concurrently with thiazide-type diuretics. Isradipine exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Isradipine has been detected in multiple biofluids, such as urine and blood. Within the cell, isradipine is primarily located in the membrane (predicted from logP). In humans, isradipine is involved in the isradipine action pathway. |
| Solubility | Practically insoluble (< 10 mg/L at 37 °C) 2.28e-01 g/L |
| Synonyms | Dynacirc Isradipine Isradipine, (+-)-Isomer Isradipine, (R)-Isomer Isradipine, (S)-Isomer Lomir PN 200-110 PN 205 033 PN 205 034 PN 205-033 PN 205-034 PN 205033 PN 205034 PN-200-110 PN-205-033 PN-205-034 PN205033 PN205034 |
| PubChem Compound | 3784 |
| Last Modified | Nov 11 2021 |
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